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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the immunoprecipitation (IP) of the CHC22
protein, a clathrin heavy chain isoform involved in specialized membrane trafficking pathways,
notably the transport of the glucose transporter GLUT4.[1][2][3][4][5] This protocol is intended
to guide researchers in isolating CHC22 and its interacting partners from cell lysates for
subsequent analysis by methods such as Western blotting or mass spectrometry.

Introduction

CHC22, encoded by the CLTCL1 gene, is a variant of the more ubiquitously expressed CHC17
clathrin heavy chain.[1] Unlike CHC17, which is crucial for endocytosis at the plasma
membrane, CHC22 is primarily involved in intracellular trafficking pathways, particularly from
the early secretory pathway.[1][3][5] Notably, CHC22 plays a significant role in the biogenesis
of the insulin-responsive GLUT4 storage compartment in muscle and fat cells, making it a
protein of interest in metabolic research and drug development for conditions like type 2
diabetes.[2]

Immunoprecipitation is a powerful technique to isolate a specific protein from a complex
mixture, such as a cell lysate, using an antibody that specifically binds to that protein. This
allows for the enrichment of the target protein and the identification of its binding partners,
providing insights into its function and regulation.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the known signaling pathway involving CHC22 and the
general workflow for its immunoprecipitation.

Caption: Signaling pathway of CHC22 in GLUT4 trafficking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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